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Compound of Interest

Compound Name: Hexachlorodisilane

Cat. No.: B081481 Get Quote

This technical guide provides an in-depth overview of the material safety data for

Hexachlorodisilane (HCDS), tailored for researchers, scientists, and professionals in drug

development. It covers essential safety information, physical and chemical properties,

toxicological data, and handling procedures.

Chemical Identification and Physical Properties
Hexachlorodisilane (CAS No: 13465-77-5) is a colorless liquid with an acrid odor similar to

hydrogen chloride.[1][2] It is a crucial precursor in chemical vapor deposition processes for

producing silicon-containing films.[3][4]

Table 1: Physical and Chemical Properties of Hexachlorodisilane
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Property Value Source(s)

Molecular Formula Cl₆Si₂ [5][6]

Molecular Weight 268.89 g/mol [5][6][7]

Appearance
Clear colorless to straw-

colored liquid
[2][5]

Odor
Acrid, similar to hydrogen

chloride
[2]

Boiling Point 144-146 °C [1][3][5]

Melting Point < 0 °C [3]

Density 1.562 g/mL at 25 °C [1][3][5]

Vapor Pressure 12 mm Hg at 40 °C [5]

Vapor Density 9.2 [5]

Flash Point 78 °C [3]

Refractive Index 1.475 [1][2]

Solubility

Soluble in chloroform,

dichloromethane, benzene,

THF. Reacts violently with

water and alcohols.

[1][3]

Hazard Identification and Toxicological Data
Hexachlorodisilane is classified as a hazardous substance.[7] It is corrosive and water-

reactive, posing significant risks if not handled properly.[5] The primary hazard stems from its

violent reaction with water, moisture, or steam, which produces hydrogen chloride gas.[2][5][7]

Table 2: Toxicological Data for Hexachlorodisilane
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Parameter Value Source(s)

Acute Toxicity Estimate (ATE),

Oral
238.000 mg/kg body weight [8]

Acute Toxicity Estimate (ATE),

Vapors
1.680 mg/l/4h [8]

Acute Toxicity Estimate (ATE),

Dust/Mist
1.680 mg/l/4h [8]

Health Effects:

Eye Contact: Causes severe eye burns and can lead to serious, potentially irreversible

damage or blindness.[5][7] Vapors and mists are extremely irritating.[7]

Skin Contact: Causes severe skin burns.[5][7] Contact with acidic corrosives can result in

deep burns that heal slowly.[7]

Inhalation: Causes chemical burns to the respiratory tract.[5] Inhalation of vapors may lead

to lung edema (fluid in the lungs).[7] It may also cause respiratory irritation.[2][8]

Ingestion: May cause severe and permanent damage to the digestive tract, including burns

to the mouth, throat, and esophagus.[5][7]

Experimental Protocols: Detailed experimental protocols for the determination of the acute

toxicity values (e.g., LD50, LC50) are not provided in the reviewed safety data sheets. These

values are typically determined through standardized tests, such as those outlined by the

Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals. For example, OECD Test Guideline 401 (Acute Oral Toxicity), 402 (Acute Dermal

Toxicity), and 403 (Acute Inhalation Toxicity) would be the standard methodologies employed.

Reactivity and Stability
Hexachlorodisilane is stable in sealed, corrosion-resistant containers under a dry, inert

atmosphere.[2] However, it is highly reactive with certain substances and conditions.
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Reaction with Water: Reacts violently with water or moisture to produce hydrogen chloride.

[2][7]

Incompatible Materials: Avoid contact with acids, alcohols, oxidizing agents, and strong

bases.[1][2][8]

Hazardous Decomposition: When exposed to water or open flame, it can produce irritating

fumes of hydrogen chloride and organic acid vapors.[2][8]

Thermal Stability: It can ignite in the air when heated to temperatures above 150°C.[2][8]

Shock Sensitivity: There are reports of shock-sensitive detonations after long-term storage

(greater than one year), especially when there is evidence of package seal deterioration and

partial hydrolysis.[2][8][9]

Hexachlorodisilane (Si₂Cl₆)

Silicic Acid (H₄SiO₄) + Hydrogen Chloride (HCl)

Violent Reaction

Water (H₂O)

Reacts with

n Si₂Cl₆

n SiCl₄Heat + Catalyst

(SiCl₂)n

Heat + Catalyst
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Safe Handling Protocol Spill Response Protocol

Receive Chemical

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Store in Cool, Dry, Inert Atmosphere

Procedure Complete

Spill Occurs

Evacuate Area

Ensure Ventilation

Contain Spill
(Do NOT use water)

Neutralize with Alkali Base

Collect with Absorbent Material

Dispose as Hazardous Waste
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Experiment Start

Prepare Inert Atmosphere
(e.g., Glovebox or Schlenk Line)

Don PPE
(Gloves, Goggles, etc.)

Transfer HCDS via Syringe
or Cannula

Perform Reaction
Under Inert Conditions

Quench Reaction Carefully
(Avoid Protic Solvents)

Aqueous Workup
(Slow addition to base/ice)

Experiment End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexachlorodisilane: A Comprehensive Material Safety
Data Sheet (MSDS) Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081481#hexachlorodisilane-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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